Cas no 62477-15-0 (Acetamide, N,N'-[methylenebis(2-bromo-4,1-phenylene)]bis[N-acetyl-)

Acetamide, N,N'-[methylenebis(2-bromo-4,1-phenylene)]bis[N-acetyl- structure
62477-15-0 structure
Product Name:Acetamide, N,N'-[methylenebis(2-bromo-4,1-phenylene)]bis[N-acetyl-
CAS No:62477-15-0
MF:C21H20Br2N2O4
MW:524.20250415802
CID:443514
PubChem ID:71386039
Update Time:2025-04-19

Acetamide, N,N'-[methylenebis(2-bromo-4,1-phenylene)]bis[N-acetyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N,N'-[methylenebis(2-bromo-4,1-phenylene)]bis[N-acetyl-
    • N-acetyl-N-[2-bromo-4-[[3-bromo-4-(diacetylamino)phenyl]methyl]phenyl]acetamide
    • N,N'-[Methylenebis(2-bromo-4,1-phenylene)]bis(N-acetylacetamide)
    • DTXSID80808243
    • 62477-15-0
    • Inchi: 1S/C21H20Br2N2O4/c1-12(26)24(13(2)27)20-7-5-16(10-18(20)22)9-17-6-8-21(19(23)11-17)25(14(3)28)15(4)29/h5-8,10-11H,9H2,1-4H3
    • InChI Key: NZYDSOJKAZHNDP-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)CC1C=CC(=C(C=1)Br)N(C(C)=O)C(C)=O)N(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 521.979
  • Monoisotopic Mass: 521.97898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 74.76
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